Cas no 104903-23-3 (Trimethyltetradecylammonium hydrogen sulfate)

Trimethyltetradecylammonium hydrogen sulfate is a quaternary ammonium salt with a hydrophobic tetradecyl chain and a hydrophilic sulfate counterion. This compound exhibits strong surfactant properties, making it useful in applications requiring cationic surface activity, such as emulsification, dispersion, and phase transfer catalysis. Its structure provides excellent stability in aqueous and organic systems, enhancing its utility in industrial and laboratory settings. The hydrogen sulfate anion contributes to improved solubility in polar solvents, while the long alkyl chain ensures compatibility with nonpolar phases. This balance of properties makes it a versatile reagent for chemical synthesis, material modification, and specialized formulations.
Trimethyltetradecylammonium hydrogen sulfate structure
104903-23-3 structure
Product Name:Trimethyltetradecylammonium hydrogen sulfate
CAS No:104903-23-3
MF:C17H39NO4S
MW:353.560864686966
CID:126531
PubChem ID:329769514
Update Time:2025-06-08

Trimethyltetradecylammonium hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

    • Trimethyltetradecylammonium hydrogen sulfate
    • hydrogen sulfate,trimethyl(tetradecyl)azanium
    • TETRADECYL TRIMETHYL AMMONIUM HYDROGEN SULFATE
    • Trimethyltetradecylammonium bisulfate
    • Tetradecyltrimethylammonium hydrogen sulfate
    • DTXSID70584988
    • J-001291
    • hydrogen sulfate;trimethyl(tetradecyl)azanium
    • F87501
    • AKOS025243967
    • 104903-23-3
    • N,N,N-Trimethyltetradecan-1-aminium hydrogen sulfate
    • DB-234021
    • MDL: MFCD01863119
    • Inchi: 1S/C17H38N.H2O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2,3)4;1-5(2,3)4/h5-17H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
    • InChI Key: LRWSTBIEJXJNJY-UHFFFAOYSA-M
    • SMILES: S(=O)(=O)([O-])O.[N+](C)(C)(C)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 353.26000
  • Monoisotopic Mass: 353.25997990g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 234
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • Color/Form: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 85.81000
  • LogP: 5.47910
  • Vapor Pressure: No data available

Trimethyltetradecylammonium hydrogen sulfate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

Trimethyltetradecylammonium hydrogen sulfate Pricemore >>

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Trimethyltetradecylammonium hydrogen sulfate Related Literature

Additional information on Trimethyltetradecylammonium hydrogen sulfate

Recent Advances in the Study of Trimethyltetradecylammonium Hydrogen Sulfate (CAS: 104903-23-3)

Trimethyltetradecylammonium hydrogen sulfate (CAS: 104903-23-3) is a quaternary ammonium compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications. Recent studies have explored its role as a surfactant, antimicrobial agent, and its utility in drug delivery systems. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, efficacy, and potential therapeutic applications.

A study published in the Journal of Chemical Biology in 2023 investigated the antimicrobial properties of Trimethyltetradecylammonium hydrogen sulfate against a range of Gram-positive and Gram-negative bacteria. The results demonstrated a strong bactericidal effect, particularly against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 2.0 µg/mL. The study also revealed that the compound disrupts bacterial cell membranes by interacting with phospholipids, leading to cell lysis. These findings suggest its potential as a novel antimicrobial agent, especially in the context of increasing antibiotic resistance.

In another study focusing on drug delivery, researchers utilized Trimethyltetradecylammonium hydrogen sulfate as a stabilizer in the formulation of lipid-based nanoparticles. The compound's amphiphilic nature enabled the formation of stable nanocarriers with high drug-loading capacity. In vitro and in vivo experiments showed enhanced bioavailability and targeted delivery of hydrophobic drugs, such as paclitaxel, to tumor sites. This research underscores the compound's versatility in improving the efficacy of chemotherapeutic agents while minimizing systemic toxicity.

Further investigations into the compound's safety profile were conducted to assess its suitability for pharmaceutical applications. Toxicity studies in animal models indicated that Trimethyltetradecylammonium hydrogen sulfate exhibits low systemic toxicity at therapeutic doses, with no significant adverse effects observed in vital organs. However, prolonged exposure at high concentrations was associated with mild hepatotoxicity, suggesting the need for careful dose optimization in clinical settings.

In conclusion, recent research on Trimethyltetradecylammonium hydrogen sulfate (CAS: 104903-23-3) highlights its promising applications in antimicrobial therapy and drug delivery systems. Its ability to disrupt bacterial membranes and stabilize nanocarriers positions it as a valuable tool in addressing current challenges in pharmaceutical sciences. Future studies should focus on optimizing its formulation and exploring its potential in combination therapies to further enhance its therapeutic efficacy and safety.

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